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Introduction

Ytterbium-171 (’1Yb) has emerged as a leading platform for quantum information processing,
primarily due to its unique atomic structure. The 1’tYb isotope possesses a nuclear spin of 1/2,
which serves as a robust qubit with long coherence times. A key advantage of 1’1Yb is that its
ground electronic state has zero electronic angular momentum, making the nuclear spin qubit
exceptionally well-isolated from environmental magnetic and electric field noise.[1] This
property also facilitates high-fidelity non-destructive measurements, a critical requirement for
scalable quantum computing and advanced quantum sensing applications.[1][2]

Quantum non-demolition (QND) measurement allows for the determination of a qubit's state
without altering it, enabling repeated measurements and the implementation of quantum error
correction protocols.[1][2] This document provides an overview of the principles and protocols
for non-destructive measurement of 171Yb qubits, tailored for researchers and professionals in
the quantum sciences.

Principle of Non-destructive Measurement in *’*Yb

The non-destructive measurement of a ’tYb qubit is typically achieved through state-selective
fluorescence. The two levels of the nuclear spin qubit, denoted as |0) and |1), are distinguished
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by driving a cycling transition from one of the qubit states to an excited electronic state. When
the qubit is in this "bright" state, it will scatter many photons under laser illumination, resulting in
a strong fluorescence signal. Conversely, the other qubit state, the "dark” state, does not
couple to the laser field and thus scatters no photons. By detecting the presence or absence of
scattered photons, the qubit state can be determined with high fidelity without disturbing the
population in the dark state.

Recent advancements have demonstrated repetitive readout and real-time control of 17tYb
nuclear spin qubits with fidelities exceeding 99%.[1][2]

Key Performance Metrics

The efficacy of non-destructive measurement techniques is characterized by several key
metrics. The following table summarizes reported performance data for various methods
applied to 71Yb qubits.

Measurement o Measurement Qubit Survival
] Fidelity ] . Reference
Technique Time Probability
Fluorescence 99.3(6)% (single
99.5(4)% - [3]
Readout tweezer)

Fluorescence

99.856(8)% 28.1 ps - [41[5]
Readout
Fluorescence

99.915(7)% 99.8 us - [4][5]
Readout
2D3/> State

] 99.88(2)% - - [6][7]

Shelving
Mid-circuit .

>99% (inferred) - - [8]
Measurement
Quantum Non-

- - - [9][10]

Demolition

Experimental Protocols
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State-Selective Fluorescence Detection

This is the most common method for reading out the state of ’1Yb qubits.
Methodology:

 State Preparation: Initialize the 171Yb ion into a desired superposition of the |0) and |1) qubit
states. This is typically done using microwave or optical Raman transitions.

e Laser Tuning: A laser is tuned to a cycling transition that is resonant with one of the qubit
states (e.g., |1)) and an excited electronic state. The other qubit state (]0)) remains
uncoupled.

o Fluorescence Collection: The ion is illuminated with the resonant laser for a specific duration.
If the ion is in the bright state (|1)), it will repeatedly absorb and emit photons. These
fluorescent photons are collected using high numerical aperture optics and directed to a
sensitive photodetector, such as a photomultiplier tube (PMT) or an electron-multiplying CCD
(EMCCD) camera.

» State Discrimination: The number of detected photons within the measurement window is
counted. A threshold is set to discriminate between the bright and dark states. A photon
count above the threshold indicates the qubit was in the |1) state, while a count below the
threshold indicates the |0) state.

State-Selective Fluorescence Detection Workflow

State Shelving for Enhanced Fidelity

To further improve measurement fidelity, a technique called state shelving can be employed.
This involves transferring the population of one qubit state to a long-lived metastable state that
Is immune to the detection laser.

Methodology:
o State Preparation: Prepare the 171Yb qubit in a superposition state.

» Shelving Pulse: Apply a narrow-linewidth laser pulse that selectively excites the population
from one of the qubit states (e.g., |1)) to a metastable state, such as the 2Ds/2 or 2F+/> state.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Fluorescence Detection: Proceed with the standard fluorescence detection protocol. Now,
the shelved state is the dark state, and the remaining ground state is the bright state. This
method significantly reduces errors from off-resonant scattering from the dark state during

detection.

o Deshelving: After the measurement, another laser pulse can be used to return the population
from the metastable state back to the ground state qubit manifold, allowing for subsequent
guantum operations.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation Shelving Detection Reset

Population of [1) moved to metastable state

Qubitin Superposition —— Apply Shelving Laser Pulse - Apply Detection Laser —# Detect Fluorescence ——#= Apply Deshelving Laser Puise —— - @Ol e R EEET]

System Setup

Array of Data and Ancilla Qubits

Measurement Protocol

Apply Site-Specific Light Shift to Data Qubits

:

llluminate Array with Detection Laser

oo

Measure Ancilla Qubits Data Qubits Remain Undisturbed

Feedback Loop

Conditional Operations on Data Qubits

Error Corrected State

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1261637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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